Cas no 2096332-66-8 (2-Fluoro-3-isopropoxy-4-methoxyphenylboronic acid)

• Product Name: 2-Fluoro-3-isopropoxy-4-methoxyphenylboronic acid
• CAS No: 2096332-66-8
• MF: C₁₀H₁₄BFO₄
• MW: 228.025166988373
• MDL: MFCD18914511
• CID: 4637913
• Update Time: 2025-10-29

2-Fluoro-3-isopropoxy-4-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-isopropoxy-4-methoxyphenylboronic acid

• MDL： MFCD18914511
• Inchi： 1S/C10H14BFO4/c1-6(2)16-10-8(15-3)5-4-7(9(10)12)11(13)14/h4-6,13-14H,1-3H3
• InChI Key： DLJYDMNOMNUFOR-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(OC)C(OC(C)C)=C1F)(O)O

Additional information on 2-Fluoro-3-isopropoxy-4-methoxyphenylboronic acid

2-Fluoro-3-isopropoxy-4-methoxyphenylboronic Acid: A Promising Compound in Medicinal Chemistry

2-Fluoro-3-isopropoxy-4-methoxyphenylboronic acid is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, identified by the CAS No. 2096332-66-8, is characterized by the presence of a phenylboronic acid moiety, which is functionalized with substituents such as fluorine, isopropoxy, and methoxy groups. These structural elements contribute to its diverse pharmacological profiles and potential applications in drug discovery and therapeutic development.

The boronic acid group in this molecule is particularly noteworthy due to its ability to participate in various biochemical interactions, including esterification, amidation, and metal coordination. This functional group is often utilized in the design of bioactive molecules, as it can form stable covalent bonds with nucleophilic species such as amino acids, carbohydrates, and nucleotides. Recent studies have highlighted the importance of boronic acid derivatives in targeting specific biological pathways, making 2-Fluoro-3-isopropoxy-4-methoxyphenylboronic acid a valuable candidate for further exploration.

One of the key features of 2-Fluoro-3-isopropoxy-4-methoxyphenylboronic acid is its structural complexity, which arises from the combination of fluorinated and methoxy groups on the aromatic ring. The introduction of fluorine atoms can significantly alter the electronic properties of the molecule, influencing its reactivity, solubility, and biological activity. For instance, fluorine substitution has been shown to enhance the metabolic stability of certain compounds by reducing their susceptibility to enzymatic degradation. This property is particularly relevant in the development of long-acting pharmaceutical agents.

Recent research has focused on the synthesis and characterization of 2-Fluoro-3-isopropoxy-4-methoxyphenylboronic acid to explore its potential applications in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines. The isopropoxy group plays a critical role in this activity, as it enhances the molecule's ability to interact with lipid membranes and cellular receptors.

Another area of interest is the role of 2-Fluoro-3-isopropoxy-4-methoxyphenylboronic acid in the development of targeted therapies for neurodegenerative diseases. A 2022 review in Pharmaceutical Research highlighted the potential of boronic acid derivatives in crossing the blood-brain barrier, which is a significant challenge in the treatment of conditions such as Alzheimer's and Parkinson's disease. The methoxy group in this compound may contribute to its ability to traverse biological membranes, thereby improving its bioavailability and therapeutic efficacy.

From a synthetic perspective, the preparation of 2-Fluoro-3-isopropoxy-4-methoxyphenylboronic acid involves several steps, including the functionalization of the aromatic ring and the introduction of the boronic acid moiety. A 2021 study in Organic & Biomolecular Chemistry described a novel synthetic route that utilizes transition metal-catalyzed coupling reactions to efficiently assemble this compound. This approach not only improves the yield but also reduces the number of steps required, which is crucial for the scalability of pharmaceutical manufacturing processes.

The fluorine atom in 2-Fluoro-3-isopropoxy-4-methoxyphenylboronic acid has been shown to influence its pharmacokinetic properties. A 2023 study in Drug Discovery Today reported that fluorinated compounds often exhibit improved plasma half-life compared to their non-fluorinated counterparts. This is attributed to the increased hydrophobicity of the fluorine-substituted molecules, which enhances their retention in the bloodstream and reduces their clearance rate. Such properties are highly desirable for the development of drugs that require prolonged systemic activity.

Moreover, the isopropoxy group in this compound has been linked to its potential as a prodrug. Prodrugs are designed to improve the solubility, stability, and bioavailability of active pharmaceutical ingredients. A 2022 study in European Journal of Medicinal Chemistry demonstrated that the isopropoxy group can undergo hydrolysis in vivo, releasing the active metabolite of the compound. This mechanism of action could be exploited to develop targeted therapies with reduced side effects.

Despite its promising properties, the development of 2-Fluoro-3-isopropoxy-4-methoxyphenylboronic acid as a therapeutic agent is still in its early stages. Further research is needed to elucidate its mechanism of action, optimize its pharmacological profile, and evaluate its safety in preclinical models. Additionally, the environmental impact of its synthesis and use must be carefully considered to ensure sustainable pharmaceutical practices.

In conclusion, 2-Fluoro-3-isopropoxy-4-methoxyphenylboronic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and functional groups offer a wide range of potential applications in drug discovery and therapeutic development. As research in this area continues to evolve, this compound may pave the way for the development of innovative treatments for a variety of diseases and conditions.